molecular formula C12H15ClFNO2 B5339844 2-(4-chloro-2-fluorophenyl)-N-(3-methoxypropyl)acetamide

2-(4-chloro-2-fluorophenyl)-N-(3-methoxypropyl)acetamide

Cat. No. B5339844
M. Wt: 259.70 g/mol
InChI Key: DOMJPSUPCWMZJQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-chloro-2-fluorophenyl)-N-(3-methoxypropyl)acetamide, also known as CFMPA, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic uses. In

Mechanism of Action

2-(4-chloro-2-fluorophenyl)-N-(3-methoxypropyl)acetamide is believed to work by blocking the activity of a specific type of ion channel in the brain known as the T-type calcium channel. This channel is involved in the transmission of pain signals and is also thought to play a role in anxiety and depression.
Biochemical and Physiological Effects
Studies have shown that this compound can reduce pain sensitivity in animal models and has anxiolytic and antidepressant effects. It has also been found to have neuroprotective effects in the brain.

Advantages and Limitations for Lab Experiments

One advantage of 2-(4-chloro-2-fluorophenyl)-N-(3-methoxypropyl)acetamide is that it is relatively easy to synthesize and can be produced in large quantities. However, its effects on the body are not well understood, and more research is needed to fully understand its potential therapeutic uses.

Future Directions

There are several potential future directions for research on 2-(4-chloro-2-fluorophenyl)-N-(3-methoxypropyl)acetamide. One area of study could be its effects on different types of pain, such as neuropathic pain or inflammatory pain. It could also be investigated for its potential use in treating other neurological disorders, such as epilepsy or Parkinson's disease. Additionally, more research is needed to understand the long-term effects of this compound on the body and its potential side effects.

Synthesis Methods

2-(4-chloro-2-fluorophenyl)-N-(3-methoxypropyl)acetamide can be synthesized through a multi-step process, starting with the reaction of 4-chloro-2-fluoroaniline with 3-methoxypropylamine to form N-(4-chloro-2-fluorophenyl)-3-methoxypropylamine. This intermediate is then reacted with acetic anhydride to produce this compound.

Scientific Research Applications

2-(4-chloro-2-fluorophenyl)-N-(3-methoxypropyl)acetamide has been studied for its potential use in treating various conditions, including chronic pain, anxiety, and depression. It has also been investigated for its effects on the central nervous system and its potential as a neuroprotective agent.

properties

IUPAC Name

2-(4-chloro-2-fluorophenyl)-N-(3-methoxypropyl)acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H15ClFNO2/c1-17-6-2-5-15-12(16)7-9-3-4-10(13)8-11(9)14/h3-4,8H,2,5-7H2,1H3,(H,15,16)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DOMJPSUPCWMZJQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COCCCNC(=O)CC1=C(C=C(C=C1)Cl)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H15ClFNO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

259.70 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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